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Compound of Interest

Compound Name:
Diethyl 2-methyl-3-

oxopentanedioate

Cat. No.: B3048371 Get Quote

An In-depth Technical Guide to Diethyl 2-methyl-
3-oxopentanedioate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl 2-methyl-3-oxopentanedioate,

including its commercial availability, physicochemical properties, and potential applications in

research and development.

Introduction
Diethyl 2-methyl-3-oxopentanedioate is a chemical compound with the molecular formula

C10H16O5.[1][2] It is also known by other names such as diethyl 2-methyl-3-oxo-

pentanedioate and 2-methyl-3-oxo-pentanedioic acid diethyl ester.[1][2] This molecule serves

as a valuable building block in organic synthesis and is of interest to researchers in the fields of

medicinal chemistry and drug development.

Commercial Availability and Suppliers
Diethyl 2-methyl-3-oxopentanedioate is commercially available from various chemical

suppliers. The availability and product specifications may vary between suppliers. Researchers

are advised to contact the suppliers directly for the most current information.
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Supplier CAS Number Molecular Weight
Additional
Information

--INVALID-LINK-- 16631-18-8 216.23100

Provides MSDS,

density, melting point,

boiling point, and

other data.[1]

--INVALID-LINK-- 16631-18-8 216.23 g/mol

Lists chemical

vendors and provides

comprehensive

chemical data.[2]

--INVALID-LINK-- 16631-18-8 216.23

Lists the compound

and related structures.

[3]

--INVALID-LINK-- 16631-18-8 216.23

Provides chemical

properties, structure,

and supplier

information.[4]

--INVALID-LINK-- 5965-53-7 (related) -

Lists manufacturers

and suppliers,

primarily in China.[5]

Physicochemical Properties
A summary of the key physicochemical properties of Diethyl 2-methyl-3-oxopentanedioate is

presented below. This data is essential for designing and executing experiments.
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Property Value Source

Molecular Formula C10H16O5
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Molecular Weight 216.23 g/mol --INVALID-LINK--[2]

Exact Mass 216.10000 --INVALID-LINK--[1]

CAS Number 16631-18-8
--INVALID-LINK--[1], --

INVALID-LINK--[2]

IUPAC Name
diethyl 2-methyl-3-

oxopentanedioate
--INVALID-LINK--[2]

SMILES
CCOC(=O)CC(=O)C(C)C(=O)

OCC
--INVALID-LINK--[2]

LogP 0.70790 --INVALID-LINK--[1]

PSA 69.67000 --INVALID-LINK--[1]

Experimental Protocols and Applications
Diethyl 2-methyl-3-oxopentanedioate is utilized in various organic synthesis reactions. While

specific, detailed experimental protocols are often proprietary or published in peer-reviewed

literature, the following represents a generalized workflow for its use in a research setting.

General Workflow for Utilization in Organic Synthesis:

Procurement Experimental

Identify Research Need Select Supplier & Request Quote
CAS: 16631-18-8

Purchase Order & Safety Review
Evaluate Purity & Cost

Receive & Log Chemical
Follow Institutional Protocols

Reaction SetupProceed to Experiment Reaction Workup & Purification
Monitor Progress (TLC, LC-MS)

Product Analysis (NMR, MS, etc.)
Isolate Product

Data Interpretation & Reporting

Click to download full resolution via product page
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Figure 1. A generalized workflow for the procurement and experimental use of Diethyl 2-
methyl-3-oxopentanedioate in a research laboratory.

Potential Synthetic Applications:

While specific reaction pathways involving Diethyl 2-methyl-3-oxopentanedioate are not

detailed in the provided search results, its structural features, namely the ketone and two ester

functional groups, suggest its utility in a variety of organic transformations. These could include,

but are not limited to:

Heterocycle Synthesis: The 1,3-dicarbonyl moiety is a common precursor for the synthesis of

various heterocyclic systems, which are prevalent in many pharmaceutical compounds. For

instance, a related compound, Diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate,

has been used in the synthesis of substituted pyridopyrimidines.[6]

Knoevenagel Condensation: The active methylene group can participate in condensations

with aldehydes and ketones to form new carbon-carbon bonds.

Michael Addition: The enolate of the dicarbonyl compound can act as a nucleophile in

Michael additions to α,β-unsaturated carbonyl compounds.

A potential synthetic transformation is illustrated below:

Diethyl 2-methyl-3-oxopentanedioate

C10H16O5

Substituted Pyrimidine

Heterocyclic Core

Cyclocondensation

Reagent (e.g., Guanidine)

Base

Click to download full resolution via product page

Figure 2. A conceptual diagram illustrating the potential use of Diethyl 2-methyl-3-
oxopentanedioate in the synthesis of a heterocyclic compound.
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Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

Diethyl 2-methyl-3-oxopentanedioate. Researchers should consult the Safety Data Sheet

(SDS) provided by the supplier for detailed information on hazards, handling, storage, and

disposal.

Conclusion
Diethyl 2-methyl-3-oxopentanedioate is a readily available chemical intermediate with

potential applications in organic synthesis, particularly in the construction of complex molecules

and heterocyclic systems relevant to drug discovery. Its utility as a building block makes it a

valuable compound for researchers and scientists in the pharmaceutical and chemical

industries. Further investigation into its reactivity and applications is warranted to fully explore

its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. diethyl 2-methyl-3-oxopentanedioate | CAS#:16631-18-8 | Chemsrc [chemsrc.com]

2. Diethyl 2-methyl-3-oxopentanedioate | C10H16O5 | CID 10921903 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Diethyl 3-oxopentanedioate | Sigma-Aldrich [sigmaaldrich.com]

4. Diethyl 2-Methyl-3-oxopentanedioate | 16631-18-8 [chemicalbook.com]

5. globalchemmall.com [globalchemmall.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Commercial availability and suppliers of Diethyl 2-
methyl-3-oxopentanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048371#commercial-availability-and-suppliers-of-
diethyl-2-methyl-3-oxopentanedioate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3048371?utm_src=pdf-body
https://www.benchchem.com/product/b3048371?utm_src=pdf-body
https://www.benchchem.com/product/b3048371?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/16631-18-8_538222.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-methyl-3-oxopentanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-methyl-3-oxopentanedioate
https://www.sigmaaldrich.com/IN/en/search/diethyl-3-oxopentanedioate?focus=products&page=1&perpage=30&sort=relevance&term=diethyl%203-oxopentanedioate&type=product
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42653503.htm
https://www.globalchemmall.com/diethyl-2-oxopentanedioate
https://www.researchgate.net/publication/244780837_Transformations_of_Diethyl_2-Dimethylaminomethylene-3-oxopentanedioate_A_Simple_Synthesis_of_Substituted_2Amino5-oxo-56-dihydropyrido43-dpyrimidine-8-carboxylates
https://www.benchchem.com/product/b3048371#commercial-availability-and-suppliers-of-diethyl-2-methyl-3-oxopentanedioate
https://www.benchchem.com/product/b3048371#commercial-availability-and-suppliers-of-diethyl-2-methyl-3-oxopentanedioate
https://www.benchchem.com/product/b3048371#commercial-availability-and-suppliers-of-diethyl-2-methyl-3-oxopentanedioate
https://www.benchchem.com/product/b3048371#commercial-availability-and-suppliers-of-diethyl-2-methyl-3-oxopentanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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